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Compound of Interest

Compound Name: Bbq-650-DT cep

Cat. No.: B13407223

Get Quote

Executive Summary
BBQ-650-dT-CE Phosphoramidite (Blackberry Quencher 650 attached to Deoxythymidine) is a

high-performance dark quencher designed for internal incorporation into oligonucleotide

probes.[1] Unlike 3'-terminal quenchers (CPGs), this phosphoramidite allows for the strategic

placement of the quencher moiety within the sequence or at the 5' end, replacing a thymidine

base.

It is engineered to quench long-wavelength fluorophores (550–750 nm), such as Cy5, Cy5.5,

TAMRA, and Texas Red, filling a critical gap where traditional quenchers (like BHQ-1 or

Dabcyl) are inefficient. Its core utility lies in Dual-Labeled Probes (TaqMan®), Molecular

Beacons, and FRET-based structural studies.

Chemical Identity & Specifications
The nomenclature "Bbq-650-DT cep" refers to the specific phosphoramidite derivative of the

Blackberry Quencher 650.
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The IUPAC-compliant chemical description for the phosphoramidite is: 5'-O-(4,4'-

Dimethoxytrityl)-5-[6-(9-[4-nitro-2',5'-dimethoxyazobenz-4'-yldiazo]-julolidin-8-oxy)-

hexylamidoethyl-3-acrylimido]-2'-deoxyUridine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-

phosphoramidite.[2]

Structural Components[3]
Chromophore (BBQ-650): An electron-rich 8-alkoxyjulolidine moiety coupled via a diazo

linkage to a nitro-substituted azobenzene. This extended

-system creates a bathochromic shift, pushing absorbance into the red/near-IR region.

Nucleoside Base: 2'-deoxyUridine modified at the C5 position. (Functionally acts as a

Thymidine analog, hence the "-dT" designation).

Reactive Group: 2-cyanoethyl N,N-diisopropyl phosphoramidite (CEP) for standard

-cyanoethyl phosphoramidite chemistry.

Key Physical Data
Property Specification

Catalog Name BBQ-650®-dT-CE Phosphoramidite

CAS Number 905554-46-3

Molecular Formula

Molecular Weight 1441.57 g/mol

Appearance Dark blue/black powder

Solubility
Soluble in Dichloromethane (DCM) and

Acetonitrile (ACN) mixtures

Photophysical Properties[4][6][7][8]
BBQ-650 is a dark quencher, meaning it dissipates absorbed energy as heat (non-radiative

decay) rather than re-emitting light.[3]
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Absorption Maximum (

): ~650 nm[1][4][5][6][3][7][8]

Quenching Range: 550 nm – 750 nm[1][9][10][4][5][6][3]

Extinction Coefficient (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

): ~40,667

(at 598 nm in Methanol)[11]

Mechanism of Action (FRET & Static)
BBQ-650 operates via two primary mechanisms depending on the probe state:

FRET (Förster Resonance Energy Transfer): Distance-dependent dipole-dipole coupling.

Efficient when the fluorophore's emission spectrum overlaps with BBQ-650's absorption

spectrum.

Static (Contact) Quenching: Formation of a ground-state complex (H-type dimer) between

the fluorophore and quencher, often seen in Molecular Beacons (hairpin loops).
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Figure 1: Mechanism of non-radiative energy transfer from a donor fluorophore to the BBQ-650

acceptor.
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This protocol outlines the incorporation of BBQ-650-dT into an oligonucleotide using an

automated DNA synthesizer.

Reagent Preparation
Critical Step: BBQ-650-dT is hydrophobic. Improper dissolution leads to nozzle clogging or

poor coupling.

Solvent: Use a mixture of Dichloromethane (DCM) and Acetonitrile (ACN).[2]

Ratio: Dissolve initially in pure anhydrous DCM, then dilute with ACN. Recommended final

ratio: 1:1 or 3:1 (ACN:DCM) depending on synthesizer specifications.

Concentration: 0.1 M (standard for DNA).

Automated Cycle Parameters
Step Parameter Rationale

Coupling Time 10–15 minutes

The bulky julolidine/azo

structure slows diffusion and

kinetics compared to standard

nucleosides.

Activator
ETT (5-Ethylthio-1H-tetrazole)

or BTT

Standard activators are

sufficient; ETT is preferred for

faster kinetics.

Oxidation
0.02 M Iodine in

THF/Pyridine/H2O

Standard oxidation is

compatible.

Capping
Acetic Anhydride / N-

Methylimidazole

Standard capping prevents

deletion sequences.

Deprotection & Cleavage
BBQ-650 is stable to standard ammonium hydroxide but can degrade under harsh, prolonged

heating.

Recommended Method:AMA (Ammonium Hydroxide / 40% Methylamine, 1:1 v/v).[9][4]
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Condition: Room Temperature for 2 hours OR 65°C for 10 minutes.

Benefit: Fast cleavage minimizes quencher exposure to basic conditions.

Alternative: Ammonium Hydroxide (conc.).

Condition: Room Temperature for 24–36 hours (UltraMild chemistry) or 55°C for 4–8

hours.

Warning: Avoid "Fast Deprotection" reagents containing t-butylamine if not validated.

1. Reagent Prep
Dissolve in DCM first, then ACN

2. Coupling
Extend time to 15 mins

3. Oxidation
Standard Iodine Cycle

4. Deprotection
AMA @ RT (2 hrs)

Post-Synthesis

5. Purification
RP-HPLC (High Organic Phase)

Hydrophobic Retention
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Figure 2: Step-by-step workflow for synthesizing BBQ-650-modified oligonucleotides.
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Applications & Quality Control
Primary Applications

Multiplex qPCR: Allows the use of red-channel dyes (Cy5, ROX) without crosstalk from

standard quenchers (BHQ-1/FAM).

SNP Genotyping: Internal placement via BBQ-650-dT allows for shorter, more specific

probes compared to end-labeled probes.

In-situ Hybridization: High stability makes it suitable for FISH probes.

Quality Control (QC)
HPLC: The BBQ-650 moiety is highly lipophilic.

Observation: The product peak will elute significantly later than unmodified oligos on a

Reverse-Phase (C18) column.

Mobile Phase: Requires high concentrations of Acetonitrile/Methanol to elute.

Mass Spectrometry (ESI-MS):

Target Mass = (MW of Oligo) + (MW of BBQ-650-dT residue).

Ensure the deprotection did not result in degradation (loss of nitro group or azo linkage).[2]

References
Glen Research.BBQ-650®-dT-CE Phosphoramidite Product Specification. Retrieved from

[Link]

Berry & Associates.BlackBerry® Quencher 650 (BBQ-650®) Technical Data. Retrieved from

[Link][2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13407223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

